Cas no 1803698-54-5 (Methyl 4-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 4-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1803698-54-5
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 4829576
• Update Time: 2025-06-09

Methyl 4-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H10F3NO4/c1-5-7(15)3-6(4-8(16)17-2)14-9(5)18-10(11,12)13/h3H,4H2,1-2H3,(H,14,15)
• InChI Key： BOVDARFGEJWHFZ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C(C=C(CC(=O)OC)N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 437
• XLogP3: 1.7
• Topological Polar Surface Area: 64.599

Additional information on Methyl 4-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate

Methyl 4-Hydroxy-3-Methyl-2-(Trifluoromethoxy)Pyridine-6-Acetate: A Comprehensive Overview

Methyl 4-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate, also known by its CAS number 1803698-54-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this compound includes a pyridine ring substituted with hydroxyl, methyl, and trifluoromethoxy groups, along with an acetate ester group at the 6-position. These substituents contribute to its distinctive chemical behavior and functional versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 4-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate through multi-step reactions involving precise control of regioselectivity and stereochemistry. The trifluoromethoxy group, in particular, has garnered attention due to its electron-withdrawing nature, which enhances the compound's stability and reactivity in various transformations. Researchers have explored its application as an intermediate in the synthesis of bioactive molecules, including potential drug candidates for treating diseases such as cancer and neurodegenerative disorders.

One of the most promising areas of research involving this compound is its role in medicinal chemistry. The hydroxyl group at the 4-position provides opportunities for further functionalization, such as forming hydrogen bonds or participating in conjugation with other moieties. This feature makes it a valuable building block for designing drugs with improved pharmacokinetic profiles. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in disease pathways, highlighting its potential as a lead compound for drug discovery.

In addition to its medicinal applications, Methyl 4-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate has shown promise in agricultural chemistry. Its ability to modulate plant growth and development through interactions with phytohormones has been explored in recent experiments. The methyl group at the 3-position contributes to the compound's lipophilicity, enhancing its bioavailability when applied to crops. This property could lead to innovative solutions for improving crop yield and resilience against environmental stressors.

The electronic properties of this compound also make it a candidate for applications in materials science. The pyridine ring's aromaticity and the electron-withdrawing trifluoromethoxy group create a conjugated system that can be tailored for use in organic electronics or optoelectronic devices. Researchers are investigating its potential as a component in light-emitting diodes (LEDs) or solar cells, where its electronic configuration could enhance device performance.

From an environmental perspective, understanding the degradation pathways of Methyl 4-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate is crucial for assessing its ecological impact. Recent studies have focused on identifying microorganisms capable of metabolizing this compound under aerobic and anaerobic conditions. These findings are essential for developing strategies to mitigate any adverse effects on ecosystems during industrial processes or agricultural applications.

In conclusion, Methyl 4-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-acetate represents a multifaceted organic compound with diverse applications across various scientific domains. Its unique structure and functional groups make it a valuable tool for advancing research in medicinal chemistry, agriculture, materials science, and environmental studies. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in shaping future innovations across these fields.